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Abstract

N-Nitroso-bisoprolol (NBP), a nitrosamine drug substance-related impurity (NDSRI) of the
widely prescribed beta-blocker bisoprolol, has emerged as a subject of significant interest
within the pharmaceutical industry due to its potential genotoxic and carcinogenic properties.[1]
[2][3][4][5] As regulatory scrutiny over nitrosamine impurities intensifies, a thorough
understanding of the risk assessment, analytical detection, and toxicological evaluation of NBP
is paramount for ensuring patient safety and regulatory compliance. This technical guide
provides an in-depth analysis of N-Nitroso-bisoprolol, consolidating current scientific data on
its formation, acceptable intake limits, genotoxicity, and the experimental protocols used for its
assessment.

Introduction: The Challenge of Nitrosamine
Impurities

Nitrosamines are a class of organic compounds characterized by the N-N=O functional group.
Many nitrosamines are classified as probable or possible human carcinogens, raising
significant safety concerns when detected in pharmaceutical products.[6] The discovery of
these impurities in various medications has prompted stringent regulatory actions from global
health authorities, including the U.S. Food and Drug Administration (FDA) and the European
Medicines Agency (EMA).[6]
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N-Nitroso-bisoprolol is an NDSRI, meaning it is structurally related to the active
pharmaceutical ingredient (API), bisoprolol.[1][2][3][5] Its formation can occur during the
synthesis, formulation, or even storage of the drug product under specific conditions.[4][7] This
guide will delve into the technical details surrounding NBP, offering a valuable resource for
professionals involved in drug development, quality control, and regulatory affairs.

Chemical Profile and Formation Pathway

Chemical Identity:

Property Value

N-(2-hydroxy-3-(4-((2-
Chemical Name isopropoxyethoxy)methyl)phenoxy)propyl)-N-

isopropylnitrous amide

CAS Number 2820170-76-9[4][ 7]
Molecular Formula C18H30N205[4][7][8][9][10]
Molecular Weight 354.44 g/mol [4][9][10]

N-Nitroso-bisoprolol forms from the reaction of the secondary amine moiety in the bisoprolol
molecule with nitrosating agents, such as nitrite ions, under acidic conditions.[4][7]
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Figure 1: Formation of N-Nitroso-bisoprolol.

Regulatory Landscape and Acceptable Intake Limits

Regulatory agencies have established acceptable intake (Al) limits for various nitrosamine
impurities to ensure patient safety. For N-Nitroso-bisoprolol, the Al has been a subject of
discussion and is informed by the Carcinogenic Potency Categorization Approach (CPCA).[4]
[11]

Regulatory Body / Acceptable Intake (Al)
oo Potency Category
Approach Limit
EMA 1500 ng/day[1][12] 4[12]
Health Canada 1500 ng/day[13] 4[13]
US FDA (under CPCA) 1500 ng/day[4] 4[4]

Recent in-depth studies suggest that the default Al limit for NBP might be overly conservative.
[1][3][5][14] A study by Simon et al. (2025) proposed significantly higher safe limits based on
extensive toxicological data.[1][2][3][14]
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Derived Safe Limit (Simon et al., 2025) Value
Permissible Daily Exposure (PDE) 400 u g/day [1][2]
Acceptable Intake (Al) based on ICH M7 64 p g/day [1][2][3]

Genotoxicity Assessment: In Vitro and In Vivo
Studies

A comprehensive evaluation of the genotoxic potential of N-Nitroso-bisoprolol has been
conducted using a battery of tests. The results indicate a weak mutagenic potential, particularly
under specific metabolic activation conditions.[1][2][3][14]

Summary of Genotoxicity Data:

Assay Metabolic Activation Result

10% & 30% induced rat S9, ]
Standard Ames Test ) Negative[1][2][3][14]
30% uninduced hamster S9

Positive in TA100 and TA1535

Enhanced Ames Test (EAT) 30% induced hamster S9 )
strains[1][2][3][14]
HPRT Assay (V79 cells) Not specified Negative[1][2][3][14]
i ] Weakly positive in liver and
In Vivo ecNGS (mice) N/A

bone marrow[1][2][3][14]

These findings suggest that while NBP is not a potent mutagen, it does exhibit some genotoxic
activity, warranting careful control and risk management.[1][3][14]

Experimental Protocols
Enhanced Ames Test (EAT) Protocol

The Enhanced Ames Test is a modification of the standard bacterial reverse mutation assay
designed to improve the detection of certain mutagens, including nitrosamines.[1][14]
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Preparation

Salmonella typhimurium strains o . N-Nitroso-bisoprolol
(e.g., TA100, TA1535) 80% Induced Hamster S9 Mix (various concentrations)

Incubation

Pre-incubation of Bacteria,
> NBP, and S9 Mix -

'

Plating on Minimal Glucose Agar

'

Incubation at 37°C for 48-72h

Analysis

Counting Revertant Colonies

'

Statistical Analysis of Mutagenic Effect

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13689103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Animal Phase

28-day repeated-dose study in mice
with N-Nitroso-bisoprolol

:

Harvesting of Liver and Bone Marrow

Laboratgry Phase

Genomic DNA Extraction

:

ecNGS Library Preparation
(Duplex Sequencing)

'

Next-Generation Sequencing

Data Ajnalysis

Bioinformatic Analysis for Mutation Detection

'

Benchmark Dose (BMD) Analysis

:

Derivation of Safe Limits (Al, PDE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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